Cas no 1804549-10-7 (6-(Aminomethyl)-2,3-dibromo-5-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-2,3-dibromo-5-(trifluoromethoxy)pyridine
• CAS No: 1804549-10-7
• MF: C₇H₅Br₂F₃N₂O
• MW: 349.93061041832
• CID: 4931249
• Update Time: 2025-10-28

6-(Aminomethyl)-2,3-dibromo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2,3-dibromo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Br2F3N2O/c8-3-1-5(15-7(10,11)12)4(2-13)14-6(3)9/h1H,2,13H2
• InChI Key： FRMSVNIMDPDGLO-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CN)C(=C1)OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 6-(Aminomethyl)-2,3-dibromo-5-(trifluoromethoxy)pyridine

6-(Aminomethyl)-2,3-dibromo-5-(trifluoromethoxy)pyridine: A Comprehensive Overview

6-(Aminomethyl)-2,3-dibromo-5-(trifluoromethoxy)pyridine, identified by the CAS number 1804549-10-7, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in drug design and materials science. The structure of this compound is characterized by a pyridine ring substituted with an aminomethyl group at position 6, bromine atoms at positions 2 and 3, and a trifluoromethoxy group at position 5. These substituents confer unique electronic and steric properties to the molecule, making it a valuable tool in various research and industrial contexts.

The synthesis of 6-(Aminomethyl)-2,3-dibromo-5-(trifluoromethoxy)pyridine typically involves multi-step organic reactions, often employing bromination and substitution strategies. Recent advancements in synthetic methodology have enabled researchers to optimize the production process, enhancing both yield and purity. The compound's stability under various conditions has been extensively studied, with findings indicating its resistance to thermal degradation and susceptibility to nucleophilic attack due to the electron-withdrawing effects of the trifluoromethoxy group.

In terms of applications, this compound has found utility in the development of bioactive molecules. For instance, studies have demonstrated its potential as a lead compound in anti-cancer drug discovery. The bromine atoms at positions 2 and 3 act as reactive sites for further functionalization, allowing chemists to explore diverse substitution patterns that could enhance bioavailability or target specificity. Additionally, the trifluoromethoxy group contributes to the molecule's lipophilicity, which is a critical factor in drug design.

Recent research has also highlighted the role of 6-(Aminomethyl)-2,3-dibromo-5-(trifluoromethoxy)pyridine in materials science. Its ability to coordinate with metal ions has led to investigations into its potential use as a ligand in catalysis or as a building block for metal-organic frameworks (MOFs). These applications underscore the compound's versatility across multiple disciplines.

From an environmental perspective, understanding the fate and transport of this compound is crucial. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, with microbial activity playing a significant role in its transformation. However, further research is required to assess its long-term impact on ecosystems and develop strategies for safe disposal.

In conclusion, 6-(Aminomethyl)-2,3-dibromo-5-(trifluoromethoxy)pyridine (CAS No. 1804549-10-7) stands out as a multifaceted compound with promising applications in pharmacology and materials science. Its unique structure and reactivity continue to drive innovative research efforts, positioning it as a key player in the development of next-generation chemical products.